1-Chloro-8-nonen-4-ol
Description
1-Chloro-8-nonen-4-ol (C₉H₁₇ClO) is a chlorinated unsaturated alcohol with a molecular weight of 176.68 g/mol. Its structure comprises a nine-carbon chain featuring a hydroxyl group at position 4, a chlorine atom at position 8, and a double bond at position 1 (1-nonene framework). The compound’s reactivity is influenced by the interplay of its polar hydroxyl group, electron-withdrawing chlorine substituent, and the alkene moiety.
Properties
Molecular Formula |
C9H17ClO |
|---|---|
Molecular Weight |
176.68 g/mol |
IUPAC Name |
1-chloronon-8-en-4-ol |
InChI |
InChI=1S/C9H17ClO/c1-2-3-4-6-9(11)7-5-8-10/h2,9,11H,1,3-8H2 |
InChI Key |
JWHOIDXONDGLDW-UHFFFAOYSA-N |
Canonical SMILES |
C=CCCCC(CCCCl)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Comparisons
The table below highlights key differences between 1-Chloro-8-nonen-4-ol and related compounds:
Key Observations :
- Unlike 1-Nonen-4-one (148), which lacks a hydroxyl group, this compound retains alcohol functionality, making it susceptible to oxidation or esterification.
- The ethyl ester in shares a chlorine substituent but differs in functional groups (ester/ketone vs. alcohol), leading to distinct reactivity profiles .
Physicochemical Properties
- Solubility: The chlorine atom increases polarity, likely enhancing water solubility compared to 1-Nonen-4-ol. However, the long carbon chain may limit this effect.
- Boiling Point: Expected to be higher than 1-Nonen-4-ol (due to increased molecular weight and polarity) but lower than the ethyl ester (which has a larger molecular weight and ester group) .
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